1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole
Overview
Description
“1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole” is a chemical compound with the molecular formula C10H11N5O4S . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of imidazole derivatives, including “1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole”, often involves nitration reactions . For instance, 1-methylimidazole and its nitro derivatives can undergo nitration reactions with a mixture of 98% HNO3 and 15% SO3 in H2SO4 .Molecular Structure Analysis
The molecular structure of “1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole” includes an imidazole ring, a sulfonyl group, an amino group, and a nitro group . The exact structure can be determined using techniques such as IR spectroscopy, NMR spectroscopy, and elemental analysis .Scientific Research Applications
Antibacterial Properties
1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole, also known as sulphimidazole, has been studied for its antibacterial properties. Research indicates that it exhibits good activity against both aerobic and anaerobic Gram-positive and Gram-negative bacteria (Bertolini et al., 1989). Furthermore, sulphimidazole shows potential when combined with other drugs, such as trimethoprim, enhancing its efficacy against a range of bacteria (Castelli et al., 2000).
Radiation Sensitization
In the field of oncology, 1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole has been investigated for its potential as a radiosensitizer. A study focused on attaching the compound to macromolecules, such as antibodies, to protect it from rapid decomposition in the body and improve its utility as a radiation sensitizer (Heindel et al., 1987).
Antiparasitic Activity
The compound has also been explored for its activity against parasites. For instance, studies have shown its effectiveness against various anaerobic microorganisms, which is of interest in treating parasitic infections (Reysset et al., 1993).
Structural and Chemical Properties
Research on 1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole has also delved into its structural and chemical properties. Studies have been conducted to understand its crystal structure and the effects of different substituents on its chemical behavior (Kubicki et al., 2008), (Olszak et al., 1994).
New Synthetic Approaches
Innovative synthetic methods for derivatives of this compound have been developed, expanding its potential applications in medicinal chemistry and drug development (Crozet et al., 2002).
properties
IUPAC Name |
4-amino-N-(1-methyl-5-nitroimidazol-2-yl)benzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N5O4S/c1-14-9(15(16)17)6-12-10(14)13-20(18,19)8-4-2-7(11)3-5-8/h2-6H,11H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYSJARFGGYIOBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1NS(=O)(=O)C2=CC=C(C=C2)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N5O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80157400 | |
Record name | 1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80157400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole | |
CAS RN |
132151-84-9 | |
Record name | 1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0132151849 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Methyl-2-((4-aminophenyl)sulfonyl)amino-5-nitroimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80157400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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